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Introduction

The flame test is a well-established qualitative analysis technique used to identify the presence

of certain metal ions in a sample.[1][2] The principle is based on atomic emission spectroscopy.

When a sample containing metal ions is introduced into a high-temperature flame, the heat

excites the electrons within the metal atoms to higher, unstable energy levels.[1][3] As these

excited electrons return to their ground state, they release the absorbed energy in the form of

light.[1][3] The wavelength of the emitted light is characteristic of the specific element, resulting

in a distinct flame color that can be used for identification.[3][4] This protocol provides a

detailed procedure for the qualitative detection of strontium using strontium chloride (SrCl₂) as

the analyte. Strontium compounds impart a characteristic crimson to scarlet red color to the

flame.[5][6]

Safety Precautions

All laboratory work should be conducted in a well-ventilated area, and appropriate personal

protective equipment (PPE) must be worn at all times.

Personal Protective Equipment: Wear safety goggles or a face shield, a lab coat, and gloves.

[7][8] Ensure that loose clothing is secured and long hair is tied back to prevent contact with

the flame.[9][10]
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Chemical Hazards:

Strontium Chloride (SrCl₂): Can cause serious eye damage and is a skin and respiratory

irritant.[9] Avoid inhalation of dust and direct contact with skin and eyes.

Concentrated Hydrochloric Acid (HCl): Corrosive and causes severe skin burns and eye

damage. Use only in a chemical fume hood.

Flame Hazards: Keep flammable materials away from the Bunsen burner.[7][11] Never leave

a lit burner unattended.[10] Have a fire extinguisher readily accessible. Ensure the gas valve

is turned off completely when the experiment is finished.[10]

Experimental Protocol
This protocol details the standard procedure for performing a flame test on a solid sample of

strontium chloride using a wire loop.

Materials and Equipment

Bunsen burner

Platinum or Nichrome wire loop[1][3]

Wash bottle with distilled water

Spot plate or watch glass

Spatula

Cobalt blue glass (optional, for observing mixed samples)[1]

Reagents

Strontium Chloride (SrCl₂), solid

Concentrated Hydrochloric Acid (HCl)

Distilled water
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Procedure

Prepare the Workspace: Ensure the work area around the Bunsen burner is clear of all

flammable and unnecessary materials.[11]

Light the Bunsen Burner: Light the Bunsen burner and adjust the collar to produce a hot,

non-luminous blue flame.[3][9]

Clean the Wire Loop: This is a critical step to prevent contamination. Dip the platinum or

nichrome wire loop into concentrated hydrochloric acid, then heat it in the hottest part of the

flame until no color is imparted to the flame.[1][3] The acid helps to remove any residual

contaminants by converting them into volatile chlorides. Repeat this cleaning process until

the wire does not produce any significant color.[3]

Prepare the Sample: Place a small amount of the solid strontium chloride powder onto a

clean, dry watch glass.[12]

Introduce Sample to Flame: Moisten the clean loop with a small amount of concentrated HCl

and then dip the moistened loop into the strontium chloride sample, ensuring a small amount

of the solid adheres to the loop.[4][13]

Observe the Flame Color: Carefully introduce the end of the wire loop with the sample into

the edge of the Bunsen burner flame.[9]

Record Observations: Observe the color of the flame produced. The presence of strontium is

indicated by a crimson to scarlet red flame.[6] The observation should be made promptly as

the color may be fleeting.[2]

Final Cleaning: Clean the wire loop thoroughly as described in step 3 before storing it or

using it for another sample.

Data Presentation
The flame test provides qualitative data based on the observed color. For reference and

comparison, the characteristic flame colors and approximate emission wavelengths for

strontium and other common metal ions are summarized below.
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Cation
Compound
Example

Characteristic
Flame Color

Approx.
Wavelength (nm)

Strontium (Sr²⁺)
**Strontium Chloride

(SrCl₂) **
Crimson / Scarlet Red 620 - 750[5]

Lithium (Li⁺) Lithium Chloride (LiCl) Red / Carmine 671

Sodium (Na⁺)
Sodium Chloride

(NaCl)

Intense Yellow /

Orange
589[14]

Potassium (K⁺)
Potassium Chloride

(KCl)
Lilac / Pale Violet 760[14]

Calcium (Ca²⁺)
Calcium Chloride

(CaCl₂)
Orange-Red 622

Barium (Ba²⁺)
Barium Chloride

(BaCl₂)
Pale / Apple Green 554

Copper (Cu²⁺)
Copper(II) Chloride

(CuCl₂)
Blue-Green ~515[15]

Interpretation and Limitations

Positive Result: A distinct and persistent crimson or scarlet red flame confirms the presence

of the strontium cation.[12]

Limitations: The flame test is a preliminary, qualitative test and has several limitations.

Low Sensitivity: The test may not detect very low concentrations of ions.[1]

Interferences: The presence of other ions can interfere with the result. Sodium is a

common contaminant and produces a very intense yellow flame that can mask other

colors.[1][6] If a sodium impurity is suspected, the flame may be viewed through a cobalt

blue glass, which absorbs the yellow light, making the colors from other ions more visible.

[1][16]

Subjectivity: Color perception can vary between individuals, introducing a degree of

subjectivity to the results.[3]
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For quantitative analysis or more definitive identification, instrumental methods such as flame

photometry or atomic absorption spectroscopy are required.[17]

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the flame test procedure for strontium

chloride.
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Workflow for Strontium Chloride Flame Test
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Caption: Logical workflow for the qualitative analysis of Strontium via flame test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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